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Compound of Interest

Compound Name: Wofasteril

Cat. No.: B1220858 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. Wofasteril®, a peracetic acid-based

disinfectant, is a powerful tool in maintaining sterility. However, its safe disposal is critical to

protect both personnel and the environment. This document provides essential, immediate

safety and logistical information for the proper handling and disposal of Wofasteril®.

Core Safety and Disposal Principles
Wofasteril® is a concentrate and must be handled with care. The primary hazards associated

with Wofasteril® are its potential to cause fire upon heating, harm if swallowed, cause severe

skin burns and eye damage, and its high toxicity to aquatic life.[1][2][3][4][5][6] Always wear

appropriate personal protective equipment (PPE), including protective gloves, clothing, eye

protection, and face protection when handling the concentrate.[1][2][5][6]

The disposal procedure for Wofasteril® depends on the quantity of the waste. Large volumes

must be handled by an authorized waste disposal company.[1][3][4][6][7] Small quantities,

however, can be disposed of via the wastewater system after proper neutralization and dilution.

[1][2][3][4][7] Peracetic acid is environmentally friendly as it decomposes into acetic acid, water,

and oxygen.[2][8]

Quantitative Data Summary
For safe handling and disposal, it is crucial to be aware of the key parameters. The following

table summarizes the essential quantitative data for the disposal of small quantities of
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Wofasteril®.

Parameter Value Source

Neutralization pH ~7 [1][2][3][4][7]

Active Ingredient (in use-

solution for some applications)
0.1% - 2.0% [1][9]

Experimental Protocol: Disposal of Small Quantities
of Wofasteril®
This protocol outlines the step-by-step procedure for the safe disposal of small quantities of

Wofasteril® waste in a laboratory setting.

Materials:

Wofasteril® waste solution

Appropriate PPE (gloves, safety glasses, lab coat)

pH indicator strips or a calibrated pH meter

Neutralizing agent (e.g., sodium bicarbonate, sodium hydroxide solution - use with caution)

Large container for dilution

Running water source

Procedure:

Ensure Proper Ventilation: Work in a well-ventilated area or under a fume hood.

Wear Appropriate PPE: Put on chemical-resistant gloves, safety glasses with side shields or

goggles, and a lab coat.

Dilution:
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For every one part of Wofasteril® waste, add at least 100 parts of cold water in a large

container. This initial dilution is crucial for safe handling during neutralization.

Neutralization:

Slowly add a neutralizing agent to the diluted Wofasteril® solution. Common neutralizing

agents include sodium bicarbonate (can be added as a solid) or a dilute solution of sodium

hydroxide. Add the neutralizer in small increments and stir gently.

Monitor the pH of the solution frequently using pH indicator strips or a pH meter.

Continue adding the neutralizing agent until the pH of the solution is approximately 7.[1][2]

[3][4][7]

Final Dilution and Disposal:

Once the solution is neutralized, pour it down the drain with a large amount of running

water. Let the water run for a few minutes after pouring the solution to ensure it is

thoroughly flushed through the plumbing system.

Decontaminate:

Rinse the container used for neutralization thoroughly with water.

Properly dispose of used PPE according to your institution's guidelines.

Wofasteril® Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Wofasteril®.
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Caption: Wofasteril® Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

